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Compound of Interest

Compound Name: 1,4-Dibromohexane

Cat. No.: B1625608

An In-depth Technical Guide to 1,4-
Dibromohexane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,4-dibromohexane, a
halogenated hydrocarbon of interest in various chemical and pharmaceutical research
applications. This document details its chemical and physical properties, outlines safety and
handling procedures, and explores its synthetic applications.

Chemical and Physical Properties

1,4-Dibromohexane is a liquid organic compound with the molecular formula CeH12Br2.[1] It is
characterized by a hexane backbone with bromine atoms substituted at the first and fourth
carbon positions.

Table 1: Physical and Chemical Properties of 1,4-Dibromohexane
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Property Value Source
Molecular Formula CeH12Br2 [1]

Molecular Weight 243.97 g/mol [1]

CAS Number 25118-28-9 [1]

Boiling Point 207.32°C (estimate) ChemicalBook
Density 1.6020 g/cm3 ChemicalBook
Refractive Index 1.5084 ChemicalBook
XLogP3 3.4 [1]

Hydrogen Bond Donor Count 0 [1]

Hydrogen Bond Acceptor

C)(;untg p 0 ]

Rotatable Bond Count 3 [1]

Exact Mass 241.93058 Da [1]
Monoisotopic Mass 241.93058 Da [1]

Topological Polar Surface Area 0 A2 [1]

Heavy Atom Count 8 [1]

Safety and Hazard Information

While a specific Material Safety Data Sheet (MSDS) for 1,4-dibromohexane is not readily
available, data from related brominated alkanes indicate that it should be handled with care.
Halogenated hydrocarbons, as a class, can pose several health risks.

General Hazards of Brominated Alkanes:
o Skin and Eye Irritation: May cause irritation upon contact.[2][3]

» Respiratory Tract Irritation: Inhalation of vapors may cause respiratory irritation.[2][3]
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o Harmful if Swallowed: Ingestion may be harmful.[3][4]
e Aquatic Toxicity: May be toxic to aquatic life with long-lasting effects.[2][3]

Table 2: GHS Hazard Statements for Structurally Similar Bromoalkanes

Hazard Statement Description Source(s)
H315 Causes skin irritation [2]
H319 Causes serious eye irritation [2]
H335 May cause respiratory irritation  [2]

Toxic to aquatic life with long
H411 . [5]
lasting effects

Handling and Storage

e Handling: Use in a well-ventilated area, preferably in a fume hood. Avoid contact with skin,
eyes, and clothing. Wear appropriate personal protective equipment (PPE). Keep away from
heat, sparks, and open flames.

e Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[6]

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles or a face shield.[6]

» Skin Protection: Wear chemically resistant gloves (e.g., nitrile or neoprene) and a laboratory
coat.[4]

o Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with an
organic vapor cartridge.[4]

First Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.[3]
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o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing. Seek medical attention if irritation persists.[3]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper
and lower eyelids. Seek medical attention.[3]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[3]

Fire-Fighting and Accidental Release Measures

o Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[2]

o Fire-Fighting Procedures: Wear self-contained breathing apparatus (SCBA) and full
protective gear.[5]

o Accidental Release: Absorb the spill with an inert material (e.g., sand, vermiculite) and place
it in a suitable container for disposal.[5] Ensure adequate ventilation. Remove all sources of
ignition.[5]

Experimental Protocols
Synthesis of 1,4-Dibromohexane (Proposed)

A specific, detailed experimental protocol for the synthesis of 1,4-dibromohexane is not readily
available in the reviewed literature. However, a plausible synthetic route can be adapted from
the synthesis of its isomer, 1,6-dibromohexane, from the corresponding diol.

Reaction:
HO-(CH2)4-CH(OH)-CHs — Br-(CHz2)3-CH(Br)-CH2-CHs
Conceptual Protocol:

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a dropping
funnel, place 1,4-hexanediol.

* Reagent Addition: Slowly add a brominating agent, such as hydrobromic acid (HBr) with a
sulfuric acid catalyst, or phosphorus tribromide (PBrs), to the flask while stirring and cooling
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in an ice bath.

o Reaction: After the addition is complete, the reaction mixture is typically heated to reflux for
several hours to ensure the complete conversion of the diol to the dibromoalkane.

o Work-up: After cooling, the reaction mixture is washed with water, a dilute base (e.g., sodium
bicarbonate solution) to neutralize any remaining acid, and then brine.

 Purification: The organic layer is dried over an anhydrous drying agent (e.g., magnesium
sulfate), filtered, and the solvent is removed under reduced pressure. The crude 1,4-
dibromohexane can then be purified by fractional distillation.

Diagram 1: Conceptual Workflow for the Synthesis of 1,4-Dibromohexane

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1625608?utm_src=pdf-body
https://www.benchchem.com/product/b1625608?utm_src=pdf-body
https://www.benchchem.com/product/b1625608?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1625608?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Reaction Preparation

Combine 1,4-hexanediol in a reaction flask

Y

Cool the flask in an ice bath

Brominatig 'n Reaction

Slowly add brominating agent (e.g., HBr/H2SO4 or PBr3)

Y

Heat the mixture to reflux for several hours

Work-up
\

Cool the reaction mixture

Y

Wash with water, dilute base, and brine

Y

Separate the organic layer

Purification
Y

Dry the organic layer over anhydrous MgSO4

\

Filter and concentrate under reduced pressure

Y

Purify by fractional distillation

end

Click to download full resolution via product page

Caption: A conceptual workflow for the synthesis of 1,4-dibromohexane.
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Alkylation and Cyclization Reactions

Dibromoalkanes like 1,4-dibromohexane are versatile reagents in organic synthesis, primarily
used as alkylating agents and in the formation of cyclic compounds.

1,4-Dibromohexane can be used to alkylate primary and secondary amines. The reaction
typically proceeds via a nucleophilic substitution (Sn2) mechanism. However, the reaction of a
primary amine with a dibromoalkane can lead to a mixture of products, including mono- and di-
alkylation, as well as cyclization to form a pyrrolidine ring, in this case, a substituted one.

Diagram 2: Potential Reaction Pathways of 1,4-Dibromohexane with a Primary Amine

Alkylation Products
. Sn2 Mono-alkylation Further Alkylation _ Di-alkylation
Ll S o S Br-(CH2)3-CH(Br)-CH2-CH2-NH-R | R-NH-(CH2)2-CH(Br)-(CH2)3-NH-R
ntramolecular Sn2
Cyclization Product

Substituted Pyrrolidine

Click to download full resolution via product page

Caption: Possible reaction pathways of 1,4-dibromohexane with a primary amine.

Biological Activity and Signaling Pathways

There is currently no specific information available in the reviewed literature regarding the
biological activity of 1,4-dibromohexane or its interaction with any known signaling pathways.
As a class, haloalkanes are known to have various biological effects, including potential
carcinogenicity and toxicity to the liver and nervous system.[5] However, specific studies on the
1,4-dibromo isomer of hexane are lacking. Further research is required to elucidate any
potential pharmacological or toxicological profile of this compound.
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Conclusion

1,4-Dibromohexane is a chemical intermediate with potential applications in organic synthesis,
particularly in alkylation and the formation of heterocyclic structures. While detailed safety and
toxicological data for this specific isomer are limited, information from related compounds
suggests that it should be handled with appropriate caution. The lack of data on its biological
activity presents an opportunity for future research to explore its potential roles in drug
discovery and development or to assess its toxicological impact. Professionals working with
this compound should adhere to strict safety protocols and consult available literature on
similar halogenated alkanes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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